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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986 Get Quote

An In-depth Technical Guide to Lanasol Yellow 4G: Chemistry, Synthesis, and Properties

Introduction
Lanasol Yellow 4G, also identified by the Colour Index name C.I. Reactive Yellow 39, is a

synthetic monoazo dye.[1][2] As a member of the reactive dye class, it is designed to form

covalent bonds with the fibers of substrates, leading to excellent colorfastness.[1] The molecule

contains an α-bromoacrylamide reactive group, which facilitates its binding to nucleophilic sites

on fibers like wool and silk under specific pH and temperature conditions.[3] Its vibrant

greenish-yellow hue and strong fastness properties make it a significant colorant in the textile

industry.[1] Beyond textiles, Lanasol Yellow 4G is also utilized as a multifunctional dye in

various biological research applications, including the analysis of cell structures and tracking of

biomolecules.[4][5][6][7][8][9][10] This guide provides a detailed overview of its chemical

properties, a representative synthesis protocol, and key technical data for researchers and

professionals.

Chemical and Physical Properties
Lanasol Yellow 4G is a water-soluble powder.[1][6] The presence of two sulfonate groups in its

structure imparts significant solubility in aqueous media, which is crucial for its application in

dye baths.[1][6] The core of the molecule features an azo chromophore (–N=N–) that connects

two substituted aromatic ring systems, which is responsible for its characteristic color.

Table 1: Chemical Identifiers and Properties of Lanasol Yellow 4G

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b086986?utm_src=pdf-interest
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/product/b13774918
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-39.html
https://www.benchchem.com/product/b13774918
https://www.chemnet.com/resource/colour/supplier.cgi?exact=dict&f=plist&l=en&terms=70247-70-0&id=916
https://www.benchchem.com/product/b13774918
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.mdpi.com/1996-1944/16/13/4855
https://patentimages.storage.googleapis.com/f8/32/95/559846796a59e4/WO1998037270A1.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0665/Lanasol-yellow-4G-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lanasol-yellow-4g.html
https://patents.google.com/patent/US20100099039A1/en
https://www.medchemexpress.com/lanasol-yellow-4g.html?locale=ja-JP
https://www.targetmol.cn/compound/lanasol_yellow_4g
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/product/b13774918
https://file.medchemexpress.com/batch_PDF/HY-D0665/Lanasol-yellow-4G-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b13774918
https://file.medchemexpress.com/batch_PDF/HY-D0665/Lanasol-yellow-4G-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Common Name Lanasol Yellow 4G [1][6]

C.I. Name Reactive Yellow 39 [1][2]

CAS Number 70247-70-0 [5][6]

Molecular Formula C₁₉H₁₂BrCl₂N₅Na₂O₈S₂ [1][5][6]

Molecular Weight 699.25 g/mol [1][5][6]

IUPAC Name

disodium;4-[4-[[5-(2-

bromoprop-2-enoylamino)-2-

sulfonatophenyl]diazenyl]-3-

methyl-5-oxo-4H-pyrazol-1-

yl]-2,5-

dichlorobenzenesulfonate

[8]

Appearance Greenish-light yellow powder [1][6]

Solubility in Water 100 g/L (at 90 °C) [1][6]

Max. Absorbance (λmax) 400 nm [4]

Decomposition Temp. > 200 °C [6]

Ignition Temp. > 400 °C [6]

Core Synthesis Chemistry
The synthesis of Lanasol Yellow 4G is a classic example of azo dye production, involving two

primary stages: the diazotization of an aromatic amine and the subsequent azo coupling

reaction with a suitable coupling component.[2] The specific precursors for this dye are well-

defined intermediates.

Table 2: Key Precursors for Lanasol Yellow 4G Synthesis
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Role
Chemical
Name

CAS Number
Molecular
Formula

Reference(s)

Diazo

Component

2-Amino-4-(2-

bromoacrylamido

)benzenesulfonic

acid

58557-59-8 C₉H₉BrN₂O₄S [11]

Coupling

Component

2,5-Dichloro-4-

(3-methyl-5-oxo-

4,5-

dihydropyrazol-1-

yl)benzenesulfon

ic acid

84-57-1 C₁₀H₈Cl₂N₂O₄S [12][13]

The overall manufacturing process is depicted in the workflow diagram below.
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Diazo Component:
2-Amino-4-(2-bromoacrylamido)

benzenesulfonic acid

Diazotization

1. HCl, NaNO₂

2. 0-5 °C

Coupling Component:
2,5-Dichloro-4-(3-methyl-5-oxo-4,5-

dihydropyrazol-1-yl)benzenesulfonic acid

Azo Coupling

Diazonium Salt Intermediate

pH 8-10
0-10 °C

Crude Lanasol Yellow 4G

Isolation & Purification
(Salting out, Filtration, Drying)

Lanasol Yellow 4G Product

Click to download full resolution via product page

Synthesis workflow for Lanasol Yellow 4G.
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Experimental Protocols
The following section outlines a representative, generalized experimental protocol for the

synthesis of Lanasol Yellow 4G based on standard azo dye chemistry. Precise quantities and

reaction times may require optimization.

Part 1: Diazotization of the Diazo Component
Preparation: A molar equivalent of 2-Amino-4-(2-bromoacrylamido)benzenesulfonic acid is

suspended in water. The mixture is cooled to 0-5 °C in an ice-salt bath with continuous

stirring.

Acidification: Concentrated hydrochloric acid (approx. 2.5-3.0 molar equivalents) is added to

the suspension to form the amine salt and provide an acidic medium.

Nitrite Addition: A pre-cooled aqueous solution of sodium nitrite (NaNO₂, approx. 1.05 molar

equivalents) is added dropwise to the suspension over 30-60 minutes. The temperature must

be strictly maintained below 5 °C to prevent the decomposition of the resulting diazonium

salt.

Completion Check: The reaction is stirred for an additional 30 minutes after the nitrite

addition is complete. The presence of excess nitrous acid can be checked with starch-iodide

paper (a blue-black color indicates completion). Any excess nitrous acid is then quenched by

adding a small amount of sulfamic acid. The resulting solution contains the active diazonium

salt intermediate.

Part 2: Azo Coupling Reaction
Coupling Solution Preparation: In a separate vessel, one molar equivalent of 2,5-Dichloro-4-

(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid is dissolved in water. The

solution is cooled to 0-10 °C.

pH Adjustment: The pH of the coupling component solution is adjusted to a neutral or slightly

alkaline range (pH 8-10) by the slow addition of a base, such as sodium carbonate or sodium

hydroxide solution. This activates the coupling component.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling: The cold diazonium salt solution from Part 1 is slowly added to the cold coupling

component solution over 1-2 hours. The pH of the reaction mixture is maintained at 8-10 by

the concurrent addition of a base. The temperature should be kept below 10 °C.

Reaction Monitoring: The formation of the dye is visually indicated by the appearance of a

deep yellow color. The reaction is typically stirred for several hours at low temperature until

the coupling is complete, which can be monitored by techniques like thin-layer

chromatography (TLC).

Part 3: Isolation and Purification
Precipitation: Once the reaction is complete, the Lanasol Yellow 4G dye is precipitated from

the solution by "salting out." This is achieved by adding a significant quantity of sodium

chloride, which reduces the solubility of the dye.

Filtration: The precipitated solid dye is collected by filtration.

Washing: The filter cake is washed with a cold brine solution to remove inorganic salts and

unreacted starting materials.

Drying: The purified dye is dried under vacuum at a moderate temperature (e.g., 60-70 °C) to

yield the final product as a powder.

Applications and Functional Relationships
The chemical structure of Lanasol Yellow 4G directly dictates its function as a reactive dye for

protein fibers. The key components—the chromophore, the reactive group, and solubilizing

groups—work in concert to achieve effective dyeing.
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Key Structural Components
Resulting Properties & Applications

Lanasol Yellow 4G Class: Reactive Azo Dye

{Azo Group (-N=N-)
|Pyrazolone Heterocycle}

{α-Bromoacrylamide Group}

{Sulfonate Groups (-SO₃⁻)}

{Property: Greenish-Yellow Color}
imparts

{Mechanism: Covalent Bonding}enables

{Property: Water Solubility}provides

{Primary Application:
Dyeing Wool & Silk}

Click to download full resolution via product page

Functional relationships in Lanasol Yellow 4G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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